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The Light Line PhotoDisinfection System™ is a platform technology engineered to prevent and
treat infections in a variety of medical devices, including peritoneal dialysis catheters, central
and urinary catheters, PICC lines, and endotracheal tubes.[2] The core of the system is its
patented use of 405-nanometer visible light, a natural disinfectant, delivered via a proprietary
fiber optic cable to irradiate and disinfect both the internal and external surfaces of catheters.[1]
[3] This method is safe for human tissue and catheter materials, unlike UV light.[1]

The system consists of three primary components:
e Areusable laser light engine

o Atransfer cable

« Adisinfecting fiber optic cable[3]

This technology has demonstrated a kill rate exceeding 99.99% for drug-resistant gram-positive
and gram-negative bacteria, as well as fungi.[1]
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Quantitative Data Summary

The following tables summarize the key quantitative specifications and performance data for
the Light Line PhotoDisinfection System™.

Table 1. System Specifications

Parameter Value/Specification Source

Light Wavelength 405 nm (Visible Light) [3]

Reusable laser light engine,
System Components o - [3]
transfer cable, disinfecting fiber

| Compatibility | Standard catheters, endotracheal tubes |[3] |

Table 2: Efficacy Data

Parameter ValuelSpecification Source

Antimicrobial Kill Rate > 99.99% [1]

Drug-resistant bacteria (e.g.,
Target Pathogens ) 131
E. coli, S. aureus), yeast, fungi

| Primary Application | Prevention and treatment of Catheter-Associated Infections (CAIS) |[1] |

Experimental Protocols & Methodology

While detailed, step-by-step protocols are proprietary, the general methodology for utilizing the
Light Line system can be described as follows.

General Experimental Workflow:

The workflow involves the insertion of the system's disinfecting fiber optic cable into a standard,
translucent medical catheter. The fiber is connected via the transfer cable to the laser light
engine, which generates the 405 nm visible light.

© 2026 BenchChem. All rights reserved. 2/6 Tech Support


https://lightlinemedical.com/technology-products/
https://lightlinemedical.com/technology-products/
https://lightlinemedical.com/technology-products/
https://lightlinemedical.com/news-and-events/on-a-game-changing-mission-to-solve-the-global-healthcare-associated-infection-crisis-without-the-use-of-antibiotics-light-line-medical-inc/
https://lightlinemedical.com/news-and-events/on-a-game-changing-mission-to-solve-the-global-healthcare-associated-infection-crisis-without-the-use-of-antibiotics-light-line-medical-inc/
https://lightlinemedical.com/technology-products/
https://lightlinemedical.com/news-and-events/on-a-game-changing-mission-to-solve-the-global-healthcare-associated-infection-crisis-without-the-use-of-antibiotics-light-line-medical-inc/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1177162?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Experimental Setup
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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